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The following table summarizes the key finding from the identified research:

Aspect Finding for FIIN-2

Primary Target Fibroblast growth factor receptor (FGFR) [1]

Identified Off-Target AMP-activated protein kinase α1 (AMPKα1) [1]

Binding Site Cysteine 185 (Cys185) on AMPKα1 [1]

Binding Nature Direct, covalent binding [1]

Functional
Consequence

Activation of AMPKα1, induction of autophagy in hepatocellular carcinoma

(HCC) cells [1]

Experimental
Evidence

Integrative multi-omics approach (chemoproteomic, phosphoproteomic,

transcriptomic, and proteomic analyses) [1]

Experimental Context and Methodology

The discovery of FIIN-2's binding to AMPKα1 was part of a broader investigation to map its selectivity and

molecular mechanisms.

Experimental Workflow: Researchers designed a chemical probe based on the FIIN-2 molecule.

This probe was used to pull down and identify its interacting proteins within hepatocellular carcinoma
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cells through chemoproteomic profiling. This initial screen was integrated with other omics datasets

to build a comprehensive picture of the drug's effects [1].
Significance of Cys185: The identification of Cys185 as the covalent binding site is a critical piece of

information. This residue is located within a specific functional domain of the AMPKα1 subunit [2]. The
binding at this site leads to the activation of AMPKα1, which subsequently influences its anti-tumor

activity by inducing autophagy [1].

AMPKα1 Signaling Pathway

The diagram below illustrates the signaling pathway triggered by FIIN-2's binding to AMPKα1, as revealed

by the study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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